Cas no 2228698-27-7 (methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate)

• Product Name: methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate
• CAS No: 2228698-27-7
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• CID: 5194231
• PubChem ID: 137964333
• Update Time: 2025-06-26

methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate

• Inchi： 1S/C10H16ClNO2/c1-14-9(13)10(5-11)6-12(7-10)8-3-2-4-8/h8H,2-7H2,1H3
• InChI Key： IESZSZDWSGPJHT-UHFFFAOYSA-N
• SMILES： N1(C2CCC2)CC(CCl)(C(OC)=O)C1

Additional information on methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate

Methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate (CAS No. 2228698-27-7): A Comprehensive Overview

Methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate, identified by its CAS number 2228698-27-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyclobutyl group and a chloromethyl substituent, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate molecule exhibits a complex architecture that combines a five-membered heterocyclic ring with functional groups that can participate in various chemical reactions. The cyclobutyl moiety introduces steric hindrance, which can influence the compound's interactions with biological targets, while the chloromethyl group provides a site for further functionalization. These characteristics make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacological tools. Studies have shown that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity of azetidine derivatives allows for the modulation of their biological effects by altering substituents on the ring. The specific combination of functional groups in methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate positions it as a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The presence of the chloromethyl group allows for nucleophilic substitution reactions, which can be used to introduce additional functional groups or to link the compound to other molecular fragments. This flexibility makes it a versatile building block in synthetic chemistry. Additionally, the cyclobutyl group can serve as a scaffold for developing molecules with specific three-dimensional shapes that are optimized for binding to biological targets.

Recent research has highlighted the importance of understanding the structural-activity relationships (SAR) in azetidine derivatives. By systematically modifying different parts of the molecule and assessing the resulting biological effects, researchers can gain insights into how specific structural features contribute to activity. The work done on methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate fits into this broader context, providing valuable data for understanding SAR in this class of compounds.

The synthesis of methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a cyclobutyl intermediate, which is then functionalized to introduce the chloromethyl and carboxylate groups. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales, facilitating its use in research and development.

The potential applications of methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate are broad and span multiple therapeutic areas. Its structural features suggest that it could be developed into drugs targeting various diseases, including cancer and inflammatory disorders. The ability to modify its structure further enhances its potential as a therapeutic agent. Researchers are exploring different derivatives to identify compounds with improved efficacy and reduced side effects.

In conclusion, methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate (CAS No. 2228698-27-7) is a compound with significant potential in pharmaceutical research. Its unique structure, combining a cyclobutyl group and a chloromethyl substituent, makes it an attractive scaffold for developing novel therapeutic agents. The growing interest in azetidine derivatives underscores the importance of compounds like this one in drug discovery efforts. As research continues, new applications and derivatives are likely to emerge, further solidifying its role in medicinal chemistry.